Cas no 203-80-5 (1H-Phenalene)

1H-Phenalene structure
1H-Phenalene structure
Product Name:1H-Phenalene
CAS No:203-80-5
MF:C13H10
MW:166.218503475189
CID:267321
PubChem ID:9149
Update Time:2025-04-19

1H-Phenalene Chemical and Physical Properties

Names and Identifiers

    • 1H-Phenalene
    • 1H-Benzonaphthene
    • Perinaphthene
    • Peri-Naphthindene
    • Phenalene
    • CHEBI:33082
    • 203-80-5
    • 1-BENZONAPHTHENE
    • EINECS 205-907-7
    • DTXSID5075369
    • NS00041303
    • UNII-DQ27KZF2V7
    • Q1919807
    • DQ27KZF2V7
    • EX-A9571
    • G65272
    • DTXCID1036256
    • Inchi: 1S/C13H10/c1-4-10-6-2-8-12-9-3-7-11(5-1)13(10)12/h1-8H,9H2
    • InChI Key: XDJOIMJURHQYDW-UHFFFAOYSA-N
    • SMILES: C12C3=CC=CC=1C=CCC2=CC=C3

Computed Properties

  • Exact Mass: 166.0783
  • Monoisotopic Mass: 166.07825
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4

Experimental Properties

  • Density: 1.139
  • Boiling Point: 316.4°Cat760mmHg
  • Flash Point: 150.7°C
  • Refractive Index: 1.691
  • PSA: 0

1H-Phenalene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P002946-1g
1H-Phenalene
203-80-5 97%
1g
$377.00 2023-12-19

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